Cas no 2229481-85-8 (4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine)

• Product Name: 4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine
• CAS No: 2229481-85-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6208219
• PubChem ID: 165766278
• Update Time: 2025-11-01

4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine
• 2229481-85-8
• EN300-1773025
• 4-{[3-(methoxymethyl)furan-2-yl]oxy}-4-methylpiperidine

• Inchi： 1S/C12H19NO3/c1-12(4-6-13-7-5-12)16-11-10(9-14-2)3-8-15-11/h3,8,13H,4-7,9H2,1-2H3
• InChI Key： OHJWGGRGGWNTMC-UHFFFAOYSA-N
• SMILES： O(C1=C(C=CO1)COC)C1(C)CCNCC1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6Ų

Additional information on 4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine

Comprehensive Overview of 4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine (CAS No. 2229481-85-8)

The compound 4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine (CAS No. 2229481-85-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis, and potential uses of this compound, while also addressing common queries and trending topics in the scientific community.

Chemically, 4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine belongs to the class of furan derivatives, which are known for their versatility in organic synthesis and medicinal chemistry. The presence of a methoxymethyl group and a piperidine ring in its structure makes it a valuable intermediate for the development of novel pharmaceuticals and agrochemicals. Researchers have been particularly interested in its potential as a bioactive scaffold, given the pharmacological relevance of similar compounds.

One of the most frequently asked questions about CAS No. 2229481-85-8 is its synthetic route. The compound can be synthesized through a multi-step process involving the functionalization of furan rings and subsequent coupling with 4-methylpiperidine. Recent advancements in green chemistry have also explored eco-friendly methods for its production, aligning with the growing demand for sustainable chemical processes. This aligns with the broader trend of minimizing environmental impact in chemical manufacturing.

In terms of applications, 4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine has shown promise in the field of drug discovery. Its structural motifs are often found in molecules with central nervous system (CNS) activity, making it a candidate for further investigation in neurological disorders. Additionally, its furan-based backbone is being studied for its potential in antimicrobial and anti-inflammatory agents, topics that are currently trending in biomedical research.

The compound's stability and reactivity have also been subjects of interest. Under standard conditions, CAS No. 2229481-85-8 exhibits moderate stability, but precautions should be taken to avoid prolonged exposure to light or moisture. This is particularly relevant for researchers handling the compound in laboratory settings, where proper storage and handling protocols are essential.

Another area of exploration is the compound's potential role in material science. The furan and piperidine moieties could contribute to the development of novel polymers or coatings with specific properties, such as enhanced durability or biodegradability. This aligns with the increasing focus on sustainable materials in industrial applications.

From a commercial perspective, the demand for 4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine is expected to grow as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Pricing and availability, however, remain topics of frequent inquiry, as the compound is still considered a niche product.

In conclusion, 4-{3-(methoxymethyl)furan-2-yloxy}-4-methylpiperidine (CAS No. 2229481-85-8) represents a fascinating area of study with broad potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in organic synthesis, pharmaceutical research, and material science. As scientific interest continues to grow, further studies will undoubtedly uncover new applications and refine existing methodologies for its use.